2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate

• Molecular Formula: C22H16N2O6
• Molecular Weight: 404.4 g/mol
• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] 4-benzamidobenzoate
• InChI: InChI=1S/C22H16N2O6/c25-20(15-8-12-19(13-9-15)24(28)29)14-30-22(27)17-6-10-18(11-7-17)23-21(26)16-4-2-1-3-5-16/h1-13H,14H2,(H,23,26)
• InChI Key: FNVBCYUWVQUBEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate is an organic compound that features both nitro and benzoylamino functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate typically involves the esterification of 4-(benzoylamino)benzoic acid with 2-(4-nitrophenyl)-2-oxoethanol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the potentially hazardous reagents and by-products.

Chemical Reactions Analysis

Types of Reactions

2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas with a palladium catalyst or sodium dithionite.

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield 4-(benzoylamino)benzoic acid and 2-(4-nitrophenyl)-2-oxoethanol.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, especially in the presence of strong nucleophiles.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst, sodium dithionite.

Hydrolysis: Acidic or basic aqueous solutions.

Substitution: Strong nucleophiles such as hydroxide ions or amines.

Major Products Formed

Reduction: 2-(4-Aminophenyl)-2-oxoethyl 4-(benzoylamino)benzoate.

Hydrolysis: 4-(Benzoylamino)benzoic acid and 2-(4-nitrophenyl)-2-oxoethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate has several applications in scientific research:

Chemistry: Used as a model compound in studies of ester hydrolysis and nucleophilic aromatic substitution reactions.

Biology: Investigated for its potential as a substrate in enzymatic studies, particularly those involving esterases and amidases.

Medicine: Explored for its potential use in drug delivery systems due to its ability to undergo hydrolysis under physiological conditions.

Mechanism of Action

The mechanism of action of 2-(4-Nitrophenyl)-2-oxoethyl 4-(benzoylamino)benzoate primarily involves its hydrolysis and reduction reactions. The ester bond can be hydrolyzed by esterases, releasing 4-(benzoylamino)benzoic acid and 2-(4-nitrophenyl)-2-oxoethanol. The nitro group can be reduced to an amino group, which can further participate in various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

4-Nitrophenyl benzoate: Similar structure but lacks the benzoylamino group.

2-(4-Nitrophenyl)-2-oxoethyl benzoate: Similar structure but lacks the benzoylamino group.

4-(Benzoylamino)benzoic acid: Contains the benzoylamino group but lacks the nitrophenyl ester moiety.

Uniqueness

The combination of these groups allows for a wide range of chemical transformations and interactions with biological systems .